2-[(3Z)-3-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]-N-(2-fluorophenyl)acetamide
Description
This compound features a hybrid structure combining a 1,3-thiazolidin-4-one core with a 2-oxoindole scaffold and a 2-fluorophenyl acetamide moiety. The Z-configuration at the 3-position of the thiazolidinone ring is critical for maintaining its planar geometry, which facilitates interactions with biological targets such as enzymes or receptors .
Properties
CAS No. |
618072-54-1 |
|---|---|
Molecular Formula |
C23H20FN3O3S2 |
Molecular Weight |
469.6 g/mol |
IUPAC Name |
2-[(3Z)-3-(3-butyl-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene)-2-oxoindol-1-yl]-N-(2-fluorophenyl)acetamide |
InChI |
InChI=1S/C23H20FN3O3S2/c1-2-3-12-26-22(30)20(32-23(26)31)19-14-8-4-7-11-17(14)27(21(19)29)13-18(28)25-16-10-6-5-9-15(16)24/h4-11H,2-3,12-13H2,1H3,(H,25,28)/b20-19- |
InChI Key |
NNYLQOSICSEFEU-VXPUYCOJSA-N |
Isomeric SMILES |
CCCCN1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=CC=C4F)/SC1=S |
Canonical SMILES |
CCCCN1C(=O)C(=C2C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=CC=C4F)SC1=S |
Origin of Product |
United States |
Biological Activity
The compound 2-[(3Z)-3-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-2-oxo-2,3-dihydro-1H-indol-1-yl]-N-(2-fluorophenyl)acetamide is a complex organic molecule that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, including antibacterial, anticancer, and other therapeutic effects based on diverse research findings.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of approximately 479.624 g/mol. The structure features a thiazolidinone ring and an indole moiety, contributing to its unique reactivity and biological activity.
Antibacterial Activity
Research has indicated that compounds with thiazolidinone scaffolds exhibit significant antibacterial properties. For instance, derivatives of thiazolidinones have shown effectiveness against various bacterial strains, including resistant strains like Methicillin-resistant Staphylococcus aureus (MRSA) and Vancomycin-resistant Enterococcus (VRE).
| Compound | Bacterial Strain | MIC (µg/mL) | BIC (µg/mL) |
|---|---|---|---|
| 2 | MRSA | 8.23 | 8.23 |
| 3 | VRE | 7.56 | 7.56 |
| 4 | E. coli | 6.25 | 6.62 |
| 5 | K. pneumoniae | 2.03 | 3.25 |
These results suggest that the thiazolidinone derivatives can inhibit biofilm formation and bacterial growth effectively, making them promising candidates for antibiotic development .
Anticancer Activity
The anticancer potential of thiazolidinone derivatives has also been explored extensively. A study indicated that compounds similar to the one demonstrated significant inhibition of cell proliferation in various cancer cell lines, including HT29 adenocarcinoma and H460 lung cancer cells.
Mechanism of Action:
The proposed mechanism involves the inhibition of specific enzymes or pathways critical for cancer cell survival and proliferation. For example, the compound may target kinases involved in cell signaling pathways that regulate growth and survival, leading to apoptosis in cancer cells .
Case Studies
-
Study on Antibacterial Efficacy :
A recent study evaluated the antibacterial efficacy of several thiazolidinone derivatives against Gram-positive and Gram-negative bacteria. The results showed that certain derivatives had activity indices comparable to standard antibiotics like Ampicillin, indicating their potential as alternative treatments for bacterial infections . -
Anticancer Research :
In vitro studies have shown that thiazolidinone derivatives can inhibit tumor growth in various cancer models. One notable compound exhibited IC50 values significantly lower than traditional chemotherapeutics, suggesting enhanced potency against resistant cancer cell lines .
Comparison with Similar Compounds
Antimicrobial Activity
- : Benzothiazole-thiazolidinone hybrids (e.g., 4d) demonstrated potent antimicrobial activity (MIC: 10.7–21.4 μmol/mL) against bacterial and fungal pathogens. The thiazolidinone ring and acetamide linkage are hypothesized to disrupt microbial cell wall synthesis .
- : The trimethoxybenzylidene analog (Compound 25) showed efficacy against fungal species, attributed to its ability to chelate metal ions essential for microbial enzymes .
Anticancer Potential
- : Ferroptosis-inducing compounds (FINs) with thiazolidinone or indole motifs selectively kill oral squamous cell carcinoma (OSCC) cells. The target compound’s indole-thiazolidinone scaffold may similarly induce iron-dependent lipid peroxidation .
- : Isatin-thiosemicarbazones (structurally related to the target’s indole core) inhibit cancer cell proliferation via interactions with DNA topoisomerases .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
